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Compound of Interest

Compound Name: 4-Chloro-1-pentene

Cat. No.: B078099

IUPAC Name: 4-chloropent-1-ene[1][2] CAS Number: 10524-08-0[1][2][3][4]

This technical guide provides a comprehensive overview of 4-Chloro-1-pentene, a versatile
chemical intermediate. The guide is intended for researchers, scientists, and professionals in
drug development and materials science, detailing its chemical properties, synthesis, and key

reactions.

Chemical and Physical Properties

4-Chloro-1-pentene is a flammable, clear liquid.[1] Its bifunctional nature, containing both a
terminal alkene and a secondary alkyl chloride, makes it a valuable precursor in a variety of
organic syntheses.[1] A summary of its key properties is presented below.
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Property Value Source
Molecular Formula CsHoCl (113151617181
Molecular Weight 104.58 g/mol [11[7]

Density 0.886 - 0.887 g/cm3 [1][5]

Boiling Point 98.5 °C at 760 mmHg [1115119]

Flash Point 2.4°C [1][5][9]
Refractive Index 1.4140 - 1.418 [519]

Vapor Pressure

45.8 mmHg at 25 °C

[5]19]
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Experimental Protocols and Key Reactions

Synthesis of 4-Chloro-1-pentene

The primary industrial synthesis of 4-Chloro-1-pentene involves the allylic chlorination of 1-

pentene. This reaction is typically performed at high temperatures to favor substitution over

addition to the double bond.

Conceptual Protocol: Allylic Chlorination of 1-Pentene

e Reactants: 1-pentene and chlorine gas (Cl2).

o Conditions: The reaction is conducted at elevated temperatures (e.g., >300 °C) in the gas

phase. This thermal energy promotes the homolytic cleavage of the CI-Cl bond, initiating a

free-radical chain reaction. Alternatively, a radical initiator can be used at lower

temperatures.
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e Mechanism:
o Initiation: Chlorine molecules dissociate into chlorine radicals (Cle) under heat or light.

o Propagation: A chlorine radical abstracts an allylic hydrogen from 1-pentene, forming a
resonance-stabilized allyl radical and HCI. This radical then reacts with another molecule
of Clz to yield 4-chloro-1-pentene and a new chlorine radical, which continues the chain.

o Termination: The reaction is terminated by the combination of any two radical species.

o Work-up and Purification: The product mixture is cooled, and the desired 4-chloro-1-
pentene is separated from byproducts and unreacted starting materials by fractional
distillation.

Diagram: Synthesis of 4-Chloro-1-pentene via Allylic Chlorination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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